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Compound of Interest

Compound Name: Filgotinib-d4

Cat. No.: B3026010 Get Quote

Ensuring the safe and compliant disposal of Filgotinib-d4 is critical for environmental

protection and personnel safety. As a deuterated Janus kinase (JAK) 1 inhibitor, Filgotinib-d4
requires careful handling and disposal in accordance with hazardous waste regulations. This

guide provides detailed procedures for researchers, scientists, and drug development

professionals to manage Filgotinib-d4 waste effectively.

Personal Protective Equipment (PPE) and Handling
Before handling Filgotinib-d4, it is imperative to wear appropriate personal protective

equipment to prevent skin and eye contact, as well as inhalation.[1] The Safety Data Sheet

(SDS) for Filgotinib indicates that it can cause skin and serious eye irritation, and may cause

respiratory irritation.[2]

Recommended PPE includes:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[1]

Eye Protection: Use tightly fitting safety goggles or chemical safety goggles.[1][3]

Lab Coat: A lab coat or other protective clothing is necessary to prevent contamination of

personal clothing.[1]

Respiratory Protection: If there is a risk of dust formation or if exposure limits are exceeded,

a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1]
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Always handle Filgotinib-d4 in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation risks.[1] Avoid creating dust.[1][4]

Disposal Procedures for Filgotinib-d4 Waste
Filgotinib-d4 and any materials contaminated with it must be treated as hazardous waste. Do

not dispose of Filgotinib-d4 with household garbage or allow it to enter the sewage system.[2]

Disposal must adhere to all applicable federal, state, and local regulations for hazardous

waste.[5]

Step-by-Step Disposal Guide:

Segregation of Waste:

Solid Waste: Collect all solid Filgotinib-d4, contaminated lab supplies (e.g., pipette tips,

weighing paper, vials), and contaminated PPE in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Collect any solutions containing Filgotinib-d4 in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other solvent waste unless

permitted by your institution's environmental health and safety (EHS) office.

Container Labeling:

Label all waste containers with "Hazardous Waste" and the full chemical name:

"Filgotinib-d4".

Include the concentration and a description of the waste contents.

Affix any other labels required by your institution or local regulations.

Storage of Waste:

Store hazardous waste containers in a designated, secure area away from incompatible

materials such as strong oxidizing agents and strong acids.[1][4]

Keep containers tightly closed to prevent spills or evaporation.[1]
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Arranging for Pickup and Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Follow their specific procedures for waste manifest documentation and container hand-off.

Spill and Accidental Release Measures
In the event of a spill, ensure the area is well-ventilated and restrict access.[1][4] Wearing the

appropriate PPE, sweep up solid spills and place the material into a suitable container for

disposal.[1][4] Avoid generating dust.[1][4] For liquid spills, absorb the material with an inert,

non-combustible absorbent and place it in a sealed container for disposal.

Quantitative Data Summary
The following table summarizes key hazard information for Filgotinib, the non-deuterated

parent compound, as found in its Safety Data Sheet. This information is critical for

understanding the risks associated with handling and disposal.

Hazard Classification Description GHS Category

Acute Oral Toxicity Harmful if swallowed. Category 4

Skin Corrosion/Irritation Causes skin irritation.[2] Category 2

Serious Eye Damage/Irritation
Causes serious eye irritation.

[2]
Category 2A

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[2]
Category 3

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for Filgotinib-d4, the following diagram illustrates

the decision-making and procedural steps involved.
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Start: Filgotinib-d4 Waste Generated

Is appropriate PPE being worn?

Wear required PPE:
- Gloves

- Eye Protection
- Lab Coat

No

Identify Waste Type

Yes

Solid Waste:
- Unused compound

- Contaminated lab supplies
- Contaminated PPE

Solid

Liquid Waste:
- Solutions containing Filgotinib-d4

Liquid

Collect in a labeled
hazardous solid waste container.

Collect in a labeled
hazardous liquid waste container.

Store waste container in a
designated, secure area.

Contact Environmental Health &
Safety (EHS) for disposal.

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Filgotinib-d4 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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